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Compound of Interest

Compound Name: 2-(n-Pentylthio)benzoyl chloride

Cat. No.: B7992733

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-(n-Pentylthio)benzoyl chloride,

a potentially valuable intermediate in organic synthesis and drug discovery. While a specific

CAS number for this compound is not readily available in public databases, this document

extrapolates its synthesis, properties, and handling procedures from established chemical

principles and data on closely related analogues.

Compound Identification and Physicochemical
Properties
While a dedicated CAS number for 2-(n-Pentylthio)benzoyl chloride has not been identified

in the course of this review, its structural analogue, 2-(iso-Butylthio)benzoyl chloride, is

registered under CAS number 1443345-07-0[1]. The properties of 2-(n-Pentylthio)benzoyl
chloride can be predicted based on its structure and comparison with benzoyl chloride and

other substituted derivatives.

Table 1: Predicted Physicochemical Properties of 2-(n-Pentylthio)benzoyl Chloride
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Property Predicted Value Rationale/Comparison

Molecular Formula C12H15ClOS Based on chemical structure.

Molecular Weight 242.76 g/mol
Calculated from the molecular

formula.

Appearance Colorless to yellow liquid
Similar to benzoyl chloride and

its derivatives.[2][3]

Odor Pungent, irritating
Characteristic of acyl chlorides.

[2][3]

Boiling Point > 200 °C

Expected to be higher than

benzoyl chloride (198 °C) due

to the increased molecular

weight.[2]

Solubility

Reacts with water and

alcohols. Soluble in aprotic

organic solvents (e.g., ether,

acetone).

Typical for acyl chlorides.[2][4]

Synthesis and Mechanism
The synthesis of 2-(n-Pentylthio)benzoyl chloride can be logically approached via a two-step

process starting from a suitable precursor. A plausible synthetic route involves the preparation

of 2-(n-Pentylthio)benzoic acid followed by its conversion to the corresponding acyl chloride.

Step 1: Synthesis of 2-(n-Pentylthio)benzoic Acid
This step can be adapted from established procedures for the synthesis of similar 2-

(alkylthio)benzoic acids. The reaction of 2-iodobenzoic acid with n-pentanethiol in the presence

of a copper catalyst and a base is a viable method.

Experimental Protocol: Synthesis of 2-(n-Pentylthio)benzoic Acid

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 2-iodobenzoic acid (1 equivalent), potassium carbonate (2 equivalents),

and a suitable solvent such as dimethylformamide (DMF).
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Addition of Reactants: Add a copper(I) catalyst, such as copper(I) iodide (0.1 equivalents), to

the mixture.

Thiol Addition: Slowly add n-pentanethiol (1.2 equivalents) to the reaction mixture.

Reaction Conditions: Heat the mixture to 100-120 °C and stir for 12-24 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Work-up: After cooling to room temperature, pour the reaction mixture into water and acidify

with a strong acid (e.g., HCl) to precipitate the product.

Purification: Collect the solid by filtration, wash with water, and recrystallize from a suitable

solvent system (e.g., ethanol/water) to yield pure 2-(n-Pentylthio)benzoic acid.

Causality of Experimental Choices:

Copper Catalyst: The copper(I) catalyst is crucial for facilitating the C-S bond formation

between the aryl halide and the thiol in what is known as an Ullmann condensation.

Base: Potassium carbonate is used to deprotonate the thiol, forming the more nucleophilic

thiolate anion, and to neutralize the hydroiodic acid byproduct.

Solvent: DMF is a polar aprotic solvent that effectively dissolves the reactants and facilitates

the reaction at elevated temperatures.

Step 2: Synthesis of 2-(n-Pentylthio)benzoyl Chloride
The conversion of the carboxylic acid to the acyl chloride is a standard transformation in

organic synthesis. Thionyl chloride (SOCl₂) is a common and effective reagent for this purpose.

Experimental Protocol: Synthesis of 2-(n-Pentylthio)benzoyl Chloride

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer and a

reflux condenser fitted with a gas outlet to a trap for acidic gases (HCl and SO₂).

Reactant Addition: Place the dried 2-(n-Pentylthio)benzoic acid (1 equivalent) in the flask and

add an excess of thionyl chloride (2-3 equivalents), which can also serve as the solvent. A

few drops of DMF can be added as a catalyst.
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Reaction Conditions: Gently heat the mixture to reflux (around 80 °C) and stir for 2-4 hours.

The reaction is complete when the evolution of gas ceases.

Purification: Remove the excess thionyl chloride by distillation under reduced pressure. The

resulting crude 2-(n-Pentylthio)benzoyl chloride can be further purified by vacuum

distillation.

Causality of Experimental Choices:

Thionyl Chloride: This reagent readily converts carboxylic acids to acyl chlorides, with the

byproducts (HCl and SO₂) being gaseous, which simplifies purification.

DMF (catalyst): Dimethylformamide catalyzes the reaction through the formation of a

Vilsmeier intermediate, which is more reactive towards the carboxylic acid.

Fume Hood and Gas Trap: The reaction releases toxic and corrosive gases (HCl and SO₂),

necessitating the use of a fume hood and an appropriate trapping system.

Diagram of the Synthetic Workflow:

Step 1: Synthesis of 2-(n-Pentylthio)benzoic Acid Step 2: Synthesis of 2-(n-Pentylthio)benzoyl Chloride

2-Iodobenzoic Acid +
n-Pentanethiol CuI, K₂CO₃

DMF, 100-120°C

Ullmann Condensation
2-(n-Pentylthio)benzoic Acid 2-(n-Pentylthio)benzoic Acid SOCl₂, DMF (cat.)

Reflux

Chlorination
2-(n-Pentylthio)benzoyl Chloride

Click to download full resolution via product page

Caption: Synthetic pathway for 2-(n-Pentylthio)benzoyl chloride.

Chemical Reactivity and Applications in Drug
Development
As a substituted benzoyl chloride, 2-(n-Pentylthio)benzoyl chloride is expected to be a

reactive acylating agent.[5] The presence of the electron-donating n-pentylthio group at the
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ortho position may influence its reactivity compared to unsubstituted benzoyl chloride.

Key Reactions:

Acylation: It will readily react with nucleophiles such as alcohols, amines, and thiols to form

the corresponding esters, amides, and thioesters. These reactions are fundamental in

building more complex molecules for drug discovery. The general reactivity of benzoyl

chlorides in acylation reactions is well-established.[2][5]

Friedel-Crafts Acylation: In the presence of a Lewis acid catalyst, it can acylate aromatic

rings to form substituted benzophenones, which are common scaffolds in medicinal

chemistry.[2][3]

Hydrolysis: Like all acyl chlorides, it will react vigorously with water to hydrolyze back to the

parent carboxylic acid, 2-(n-Pentylthio)benzoic acid, and hydrochloric acid.[2][5] This

necessitates handling under anhydrous conditions.

Potential Applications in Drug Development:

The 2-(n-Pentylthio)benzoyl moiety can be incorporated into various molecular frameworks to

explore its potential biological activity. The lipophilic n-pentylthio group can modulate the

pharmacokinetic properties of a drug candidate, such as its membrane permeability and

metabolic stability. The thioether linkage itself can be a site for metabolic oxidation, which is an

important consideration in drug design. This structural motif is found in compounds with a

range of biological activities, and its incorporation into new chemical entities is a valid strategy

in lead optimization.[6]

Diagram of Reactivity:
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Reactions with Nucleophiles

Products

2-(n-Pentylthio)benzoyl Chloride

R'-OH (Alcohol)

Acylation

R'-NH₂ (Amine)

Acylation

R'-SH (Thiol)

Acylation

Lewis Acid (e.g., AlCl₃)

Ester Amide Thioester Aromatic Compound

Substituted Benzophenone

Friedel-Crafts Acylation

Click to download full resolution via product page

Caption: Key reactions of 2-(n-Pentylthio)benzoyl chloride.

Safety, Handling, and Storage
Given its nature as a substituted benzoyl chloride, 2-(n-Pentylthio)benzoyl chloride should be

handled with extreme care, assuming it possesses similar hazards to related compounds.

Table 2: Hazard and Safety Information
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Hazard Precautionary Measures

Corrosive

Causes severe skin burns and eye damage.[7]

Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[8]

Lachrymator

Vapors are irritating to the eyes and respiratory

tract. Handle only in a well-ventilated fume

hood.[9]

Water Reactive

Reacts with water to produce corrosive

hydrochloric acid gas.[2][10] Store in a tightly

sealed container under an inert atmosphere

(e.g., nitrogen or argon) in a cool, dry place

away from moisture.

Toxicity

Harmful if swallowed or in contact with skin, and

toxic if inhaled.[7] Avoid all direct contact and

inhalation.

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Conclusion
2-(n-Pentylthio)benzoyl chloride represents a potentially useful, yet not widely documented,

chemical intermediate. This guide provides a robust framework for its synthesis, predicted
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properties, and safe handling based on the well-established chemistry of benzoyl chloride and

its derivatives. Researchers and drug development professionals can use this information as a

starting point for their work, with the strong recommendation to perform small-scale trials and

thorough analytical characterization to confirm the identity and purity of the synthesized

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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